Enoyl CoAs
Enoyl CoAs, or enoyl coenzyme A, are intermediates in the fatty acid metabolism pathway within cells, particularly crucial during beta-oxidation. These molecules play a pivotal role in breaking down long-chain fatty acids into two-carbon units (acetyl-CoA) that can be further utilized by the cell for energy production or other metabolic processes. Enoyl CoAs are synthesized from acyl-CoA dehydrogenases, which catalyze the initial step of converting straight-chain fatty acyl-CoAs to enoyl-CoAs. In this process, a double bond is introduced between carbon atoms 2 and 3, facilitating subsequent enzymatic reactions such as hydration and further oxidation. Enoyl CoAs are also important intermediates in the biosynthesis of certain bacterial antibiotics and are subject to regulation by various enzymes and signaling molecules that control metabolic flux and cellular responses to stress conditions.

Structure | Chemical Name | CAS | MF |
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trans-hex-2-enoyl-CoA | 10018-93-6 | C27H44N7O17P3S |
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Caffeoyl-CoA | 53034-79-0 | C30H42N7O19P3S |
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Coenzyme A, S-(2E)-2-dodecenoate | 1066-12-2 | C33H56N7O17P3S |
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Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI) | 102680-35-3 | C25H40N7O17P3S.3[Li] |
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Coenzyme A, S-(2E)-2-hexadecenoate | 4460-95-1 | C37H64N7O17P3S |
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Coenzyme A, S-(2E)-2-octenoate | 10018-94-7 | C29H48N7O17P3S |
Related Literature
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1. Contents
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Ning Liu,Xiaowei Zeng,Ramana Pidaparti,Xianqiao Wang Nanoscale, 2016,8, 18531-18540
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Xia Chen,Chaobiao Huang,Deman Han RSC Adv., 2019,9, 28276-28283
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Yan Sun,Zhengxing Zhang,Xu Wang,Xiaoqing Li,Linhong Weng Dalton Trans., 2010,39, 221-226
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Pramod M. Sabale,Jerrin Thomas George,Seergazhi G. Srivatsan Nanoscale, 2014,6, 10460-10469
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Yali Zhou,Dengke Li,Shi Tang,Hongwei Sun,Jinbo Huang,Qiang Zhu Org. Biomol. Chem., 2018,16, 2039-2042
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Tor S. Bjørheim,Marco Arrigoni,Denis Gryaznov,Joachim Maier Phys. Chem. Chem. Phys., 2015,17, 20765-20774
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Meifeng Tao,Liyan Wang,Evelyn Wendt-Pienkowski,Ningning Zhang,Dong Yang,Ute Galm,Jane M. Coughlin,Zhinan Xu Mol. BioSyst., 2010,6, 349-356
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